1-(4-Hydroxy-2,5-dimethoxyphenyl)ethan-1-one
Overview
Description
“1-(4-Hydroxy-2,5-dimethoxyphenyl)ethan-1-one” is a chemical compound with the molecular formula C10H12O4 . It has a molecular weight of 196.2 . The IUPAC name for this compound is 1-(4-hydroxy-2,5-dimethoxyphenyl)ethanone .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H12O4/c1-6(11)7-4-10(14-3)8(12)5-9(7)13-2/h4-5,12H,1-3H3 . This compound has one hydrogen bond donor and four hydrogen bond acceptors .
Physical And Chemical Properties Analysis
“this compound” has a melting point of 117-118°C . It has a molecular weight of 196.20 g/mol . The compound has a XLogP3-AA value of 1.7, indicating its lipophilicity .
Scientific Research Applications
Metabolic Pathways and Identification
Metabolic Pathways in Rats : A study by Kanamori et al. (2002) explored the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, identifying various metabolites, including compounds structurally related to 1-(4-Hydroxy-2,5-dimethoxyphenyl)ethan-1-one. These findings are crucial in understanding the metabolic pathways of such compounds in biological systems (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).
Identification and Synthesis : Power et al. (2015) conducted research on the identification and synthesis of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B), providing insights into its chemical properties and synthesis methods. This research contributes to the broader understanding of similar compounds including this compound (Power, Kavanagh, O'Brien, Barry, Twamley, Talbot, Dowling, & Brandt, 2015).
GC/MS Analysis of Metabolites : Chen Erlian (2009) analyzed the metabolites of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rat urine using GC/MS, providing a framework for the analytical techniques applicable to compounds like this compound (Chen Erlian, 2009).
Chemical Properties and Reactions
Kinetic Study of Elimination Reactions : Fontana et al. (1998) examined the base-promoted elimination reactions of various substituted ethanes, including bis(dimethoxyphenyl)ethanes. This research provides valuable information on the reactivity of compounds structurally related to this compound (Fontana, Frenna, Gruttadauria, Natoli, & Noto, 1998).
Photophysical Investigation : Asiri et al. (2017) conducted a photophysical investigation of a similar compound, providing insights into the optical properties and potential applications of this compound in fields like photonics and material sciences (Asiri, Sobahi, Osman, & Khan, 2017).
Characterization of Pyrolysis Products : Texter et al. (2018) identified the pyrolysis products of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride, offering insights into the thermal stability and degradation products of related compounds (Texter, Waymach, Kavanagh, O'Brien, Talbot, Brandt, & Gardner, 2018).
Additional Research Insights
- Crystal Structures and Bond Length Analysis : Harada and Ogawa (2001) analyzed the crystal structures of various ethane derivatives, including 1,2-bis(dimethoxyphenyl)ethane. This research contributes to the understanding of molecular structures and bonding characteristics relevant to this compound (Harada & Ogawa, 2001).
properties
IUPAC Name |
1-(4-hydroxy-2,5-dimethoxyphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-6(11)7-4-10(14-3)8(12)5-9(7)13-2/h4-5,12H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKGDSHOPNITYCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1OC)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301271942 |
Source
|
| Record name | 1-(4-Hydroxy-2,5-dimethoxyphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301271942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13909-71-2 |
Source
|
| Record name | 1-(4-Hydroxy-2,5-dimethoxyphenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13909-71-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Hydroxy-2,5-dimethoxyphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301271942 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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